![molecular formula C13H18FNO3S B5725460 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane CAS No. 312594-41-5](/img/structure/B5725460.png)
1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane
Overview
Description
1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane, also known as FMA, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. FMA belongs to the class of azepane derivatives, which have been found to have various biological activities.
Scientific Research Applications
1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane has been studied for its potential as a therapeutic agent for various diseases. One study found that 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane has antitumor activity against human prostate cancer cells. Another study showed that 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane has anti-inflammatory effects in a mouse model of acute lung injury. 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane has also been studied for its potential as an antidepressant and anxiolytic agent.
Mechanism of Action
The exact mechanism of action of 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane is not fully understood. However, studies have suggested that 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane may act by inhibiting the activity of certain enzymes or receptors in the body. For example, 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane has been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in tumor invasion and metastasis.
Biochemical and Physiological Effects:
1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane has been found to have various biochemical and physiological effects. For example, 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane has been shown to decrease the production of pro-inflammatory cytokines in a mouse model of acute lung injury. 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane has also been found to increase the levels of certain neurotransmitters in the brain, which may contribute to its antidepressant and anxiolytic effects.
Advantages and Limitations for Lab Experiments
One advantage of 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane is that it is relatively easy to synthesize and purify. However, one limitation of 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane is that it has not been extensively studied in humans, and its safety and efficacy as a therapeutic agent are not fully understood.
Future Directions
There are several future directions for research on 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and depression. Another direction is to study the safety and efficacy of 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane in humans, which could lead to its development as a drug. Additionally, further studies are needed to fully understand the mechanism of action of 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane and its biochemical and physiological effects.
Synthesis Methods
The synthesis of 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane involves the reaction of 4-fluoro-2-methoxybenzenesulfonyl chloride with azepane in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure 1-[(4-fluoro-2-methoxyphenyl)sulfonyl]azepane.
properties
IUPAC Name |
1-(4-fluoro-2-methoxyphenyl)sulfonylazepane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FNO3S/c1-18-12-10-11(14)6-7-13(12)19(16,17)15-8-4-2-3-5-9-15/h6-7,10H,2-5,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNJGVSLUANOWMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301191138 |
Source
|
| Record name | 1-[(4-Fluoro-2-methoxyphenyl)sulfonyl]hexahydro-1H-azepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301191138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Fluoro-2-methoxyphenyl)sulfonyl]hexahydro-1H-azepine | |
CAS RN |
312594-41-5 |
Source
|
| Record name | 1-[(4-Fluoro-2-methoxyphenyl)sulfonyl]hexahydro-1H-azepine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=312594-41-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(4-Fluoro-2-methoxyphenyl)sulfonyl]hexahydro-1H-azepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301191138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-dichloro-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide](/img/structure/B5725380.png)
![4-({3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzylidene}amino)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione](/img/structure/B5725400.png)
![3-(2-furyl)-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}acrylamide](/img/structure/B5725406.png)
![N-[2-(butyrylamino)phenyl]-2-methoxybenzamide](/img/structure/B5725421.png)
![5,5-dimethyl-3-[2-(4-nitrophenoxy)ethyl]-2,4-imidazolidinedione](/img/structure/B5725450.png)
![7-(3-chloro-4-methylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine](/img/structure/B5725469.png)
